ethyl 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-1H-pyrazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “ethyl 3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-1H-pyrazole-4-carboxylate” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The molecule also contains a piperazine ring, which is a common feature in many pharmaceuticals and it’s known for its wide range of biological activities .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the pyrazole and piperazine rings, as well as the sulfonyl group. The exact structure would depend on the specific arrangement and connectivity of these groups .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrazole ring, for example, might undergo reactions at the nitrogen atoms or at the carbon atoms adjacent to the nitrogen .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. These might include its solubility in various solvents, its melting point and boiling point, and its stability under various conditions .Scientific Research Applications
Synthesis and Anticancer Activity
Synthesis and In Vitro Antiproliferative Activity : Derivatives of the compound have been synthesized and evaluated for their antiproliferative effects against human cancer cell lines. Notably, compounds demonstrated promising activity, suggesting potential as anticancer agents after further research (Mallesha, Mohana, Veeresh, Alvala, & Mallika, 2012).
Antimicrobial Applications
Antibacterial Evaluation of Novel Heterocyclic Compounds : Research has aimed at synthesizing new heterocyclic compounds containing a sulfonamido moiety, which showed significant antibacterial activity. This highlights the compound's potential application in developing new antibacterial agents (Azab, Youssef, & El-Bordany, 2013).
Further Chemical Studies
Studies with Ethyl 5-Amino-3-phenyl-1H-pyrazole-4-carboxylate : This research focused on the chemical reactivity and potential applications of ethyl 3-amino-5-phenylpyrazole-4-carboxylate derivatives. The study provides insights into the synthesis of new compounds with potential biological activities (Ghozlan, Abdelrazek, Mohammed, & Azmy, 2014).
Potential for High and Dose-Independent Oral Bioavailability
Potent and Selective PDE5 Inhibitors : Efforts to improve oral bioavailability of PDE5 inhibitors led to the synthesis of a series with potential for high and dose-independent oral bioavailability, offering insights into drug development processes (Allerton et al., 2006).
Synthesis and Antimicrobial Activity of Derivatives
Synthesis of 2-methyl-3-(2-(piperazin-1-yl)ethyl)-6,7,8,9-tetrahydro-4Hpyrido[1,2-a]pyrimidin-4-one Derivatives : This research aimed at synthesizing novel derivatives to evaluate their antimicrobial activity, highlighting the structural versatility and potential biological applications of these compounds (Krishnamurthy, Vinaya, Prasanna, Raghava, & Rangappa, 2011).
Mechanism of Action
Target of Action
It is known that piperazine derivatives, which this compound is a part of, are widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . These drugs target a variety of receptors and enzymes, indicating the potential for a broad spectrum of biological activities.
Biochemical Pathways
Given the wide range of biological activities associated with piperazine and indole derivatives , it is plausible that this compound could influence multiple pathways. These could include pathways related to inflammation, viral replication, cancer progression, and more.
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 5-[4-(3-methylphenyl)piperazin-1-yl]sulfonyl-1H-pyrazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O4S/c1-3-25-17(22)15-12-18-19-16(15)26(23,24)21-9-7-20(8-10-21)14-6-4-5-13(2)11-14/h4-6,11-12H,3,7-10H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVIYARYKNIWFIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NN=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.